BENGHE Foundational & Exploratory

Check Availability & Pricing

TEGOSOFT® 189 (Pentaerythrityl
Tetraisostearate): A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TEGOSOFT 189

Cat. No.: B1169835

For Researchers, Scientists, and Drug Development Professionals

Introduction

TEGOSOFT® 189, chemically known as Pentaerythrityl Tetraisostearate, is a versatile and
high-performance emollient ester widely utilized in the cosmetic and pharmaceutical industries.
Its unique chemical structure imparts desirable sensory and functional properties to a variety of
formulations. This technical guide provides an in-depth overview of the chemical structure,
physicochemical properties, and analytical methodologies for TEGOSOFT® 189, tailored for
professionals in research and development.

Chemical Identity and Structure

Pentaerythrityl Tetraisostearate is the ester of pentaerythritol and isostearic acid. The "189" in
TEGOSOFT® 189 is a trade name identifier and not part of the formal chemical nomenclature.

e IUPAC Name: [3-(16-methylheptadecanoyloxy)-2,2-bis(16-
methylheptadecanoyloxymethyl)propyl] 16-methylheptadecanoate[1]

e CAS Number: 178535-83-6; 62125-22-8[1]

e Chemical Formula: C77H1480s[1]
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The chemical structure of Pentaerythrityl Tetraisostearate is characterized by a central
neopentane core derived from pentaerythritol, with four branched-chain isostearic acid
molecules attached via ester linkages. This highly branched structure contributes to its low
freezing point, high viscosity, and excellent spreadability on the skin.

Physicochemical Properties

The physical and chemical properties of TEGOSOFT® 189 are summarized in the table below.
These properties are critical for formulation development, ensuring compatibility with other
excipients and predicting the stability and performance of the final product.

Property Value Reference
Molecular Weight 1202.02 g/mol [1]
Appearance Clear, viscous liquid

Odorless to faint characteristic

Odor
odor
Boiling Point > 250 °C
Not applicable (liquid at room
Melting Point PP (ia
temperature)
_ Approximately 0.950 g/cm3 at
Density
25°C
) ) Approximately 1,800 - 2,200
Viscosity
mPa:s at 20°C
N Soluble in oils and organic
Solubility ] ]
solvents; insoluble in water.
Refractive Index Approximately 1.473 at 25°C

Applications in Pharmaceutical and Cosmetic
Formulations
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TEGOSOFT® 189 is a multifunctional ingredient valued for its emollient, moisturizing, and
solvent properties. Its applications are extensive and include:

Topical Drug Delivery: As a vehicle for lipophilic active pharmaceutical ingredients (APIs),
enhancing their solubility and skin penetration.

» Dermatological Formulations: In creams, lotions, and ointments for its moisturizing and
barrier-enhancing properties, providing a non-greasy, smooth skin feel.

o Cosmetics: In a wide range of products including lipsticks, foundations, and sunscreens,
where it acts as a binder, dispersant for pigments, and imparts a long-lasting, glossy finish.

» Hair Care: In conditioners and styling products to improve combability and impart a healthy
sheen.

Experimental Protocols

The quality and consistency of TEGOSOFT® 189 are crucial for its performance in final
formulations. The following are representative experimental protocols for its analysis.

Identification by Infrared (IR) Spectroscopy
Methodology:

o Obtain the infrared absorption spectrum of a thin film of the sample between potassium
bromide plates.

o Compare the resulting spectrum with a reference spectrum of Pentaerythrityl
Tetraisostearate.

e The spectrum should exhibit characteristic absorption bands corresponding to the ester
carbonyl group (C=0 stretch) at approximately 1740 cm~* and C-O stretching vibrations.

Assay by Gas Chromatography (GC)

This method is suitable for determining the purity of Pentaerythrityl Tetraisostearate and
quantifying related substances.
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Chromatographic Conditions:

e Column: A suitable capillary column, such as a 30 m x 0.25 mm column coated with a 0.25
pm film of 5% phenyl methylpolysiloxane.

e Carrier Gas: Helium or Hydrogen at an appropriate flow rate.
e Injector Temperature: 320°C.
o Detector: Flame lonization Detector (FID) at 350°C.
e Temperature Program:
o Initial Temperature: 150°C, hold for 2 minutes.
o Ramp: Increase to 340°C at a rate of 15°C/minute.
o Final Hold: Hold at 340°C for 15 minutes.
Procedure:

o Standard Preparation: Prepare a standard solution of known concentration of Pentaerythrityl
Tetraisostearate reference standard in a suitable solvent (e.g., isooctane).

o Sample Preparation: Prepare a sample solution of the material under investigation at the
same concentration as the standard solution.

e Injection: Inject equal volumes (e.g., 1 pL) of the standard and sample solutions into the gas
chromatograph.

¢ Analysis: Record the chromatograms and calculate the percentage purity of the sample by
comparing the peak area of the main peak in the sample chromatogram to that in the
standard chromatogram.

Determination of Acid Value
Methodology:

o Accurately weigh approximately 5 g of the sample into a flask.
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e Add 50 mL of a neutralized solvent mixture (e.g., equal parts of ethanol and diethyl ether,
neutralized to phenolphthalein).

e Add a few drops of phenolphthalein indicator.
 Titrate with 0.1 N potassium hydroxide solution until a permanent pink color is observed.
o Calculate the acid value using the formula: Acid Value = (5.61 x V x N) / W Where:

o V =volume of potassium hydroxide solution used (in mL)

o N = normality of the potassium hydroxide solution

o W = weight of the sample (in g)

Visualization of Quality Control Workflow

The following diagram illustrates a typical workflow for the quality control of incoming
TEGOSOFT® 189 raw material.
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Caption: Quality Control Workflow for TEGOSOFT® 189.

Safety and Handling

TEGOSOFT® 189 is considered safe for use in cosmetic and topical pharmaceutical
applications. The Cosmetic Ingredient Review (CIR) Expert Panel has reviewed the safety of
pentaerythrityl tetraesters and concluded that they are safe as cosmetic ingredients in the
present practices of use and concentration. As with any chemical, appropriate personal
protective equipment should be worn when handling the neat material. For detailed safety
information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion
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TEGOSOFT® 189 (Pentaerythrityl Tetraisostearate) is a well-characterized and versatile
emollient with a favorable safety profile. Its unique physicochemical properties make it a
valuable excipient in a wide array of cosmetic and pharmaceutical formulations. The analytical
methods outlined in this guide provide a framework for ensuring the quality and consistency of
this material in research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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